Cas no 1407522-01-3 (tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate;hydrochloride)

• Product Name: tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate;hydrochloride
• CAS No: 1407522-01-3
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• MDL: MFCD22573520
• CID: 1069781
• PubChem ID: 71300242
• Update Time: 2025-06-25

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2,6-diazaspiro[4.5]decane-6-carboxylate hydrochloride
• 2-Methyl-2-propanyl 2,6-diazaspiro[4.5]decane-6-carboxylate hydro chloride (1:1)
• tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate;hydrochloride
• CS-0183484
• SB20110
• E77387
• 6-Boc-2,6-diazaspiro[4.5]decane Hydrochloride
• SY344068
• tert-butyl2,6-diazaspiro[4.5]decane-6-carboxylatehydrochloride
• AKOS015996905
• MFCD22573520
• 1407522-01-3
• HG-0707

• MDL： MFCD22573520
• Inchi： 1S/C13H24N2O2.ClH/c1-12(2,3)17-11(16)15-9-5-4-6-13(15)7-8-14-10-13;/h14H,4-10H2,1-3H3;1H
• InChI Key： WRLUSDDIJGZNSF-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CCCCC21CNCC2)=O

Computed Properties

• Exact Mass: 276.1604557g/mol
• Monoisotopic Mass: 276.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate;hydrochloride

tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate hydrochloride: A Comprehensive Overview

The compound tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate hydrochloride, with the CAS number 1407522-01-3, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique spirocyclic structure, which combines a tert-butyl group with a diazaspiro framework. The presence of the hydrochloride salt further enhances its chemical properties, making it a versatile compound with potential applications in drug design and advanced materials.

The synthesis of this compound involves a series of intricate reactions that highlight the ingenuity of modern organic chemistry. Researchers have employed various methodologies to construct the spirocyclic core, including ring-closing metathesis and stepwise cyclization strategies. The incorporation of the tert-butyl group plays a crucial role in stabilizing the molecule's structure, while the hydrochloride salt ensures optimal solubility and reactivity in different chemical environments.

Recent studies have focused on the electronic properties of this compound, revealing its potential as a building block for functional materials. For instance, its spirocyclic architecture has been exploited in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional stability and porosity, making them ideal candidates for gas storage and catalytic applications.

In addition to its material science applications, this compound has shown promise in medicinal chemistry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Researchers have explored its potential as a lead compound for drug discovery, particularly in the areas of anticancer and anti-inflammatory therapies.

The latest advancements in computational chemistry have further elucidated the molecular dynamics of this compound. Using density functional theory (DFT) calculations, scientists have gained insights into its electronic structure and reactivity patterns. These findings have paved the way for more efficient synthetic routes and improved understanding of its behavior in different chemical systems.

In conclusion, tert-butyl 2,6-diazaspiro[4.5]decane-6-carboxylate hydrochloride represents a remarkable example of how complex molecular architectures can lead to innovative solutions in various scientific domains. Its versatility and unique properties continue to inspire researchers to explore new frontiers in chemistry and materials science.